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3-Methylnonan-3-ol, a tertiary alcohol with the chemical formula C10H220, presents a
molecular architecture of significant interest in various scientific domains, from materials
science to pharmaceutical development. Its structure, characterized by a ten-carbon chain with
a hydroxyl group on the third carbon, which is also a branching point, imparts a unique
combination of steric hindrance and polarity. These features govern its interactions at the
molecular level and, consequently, its macroscopic thermodynamic properties. For researchers
in drug development, understanding these properties is not merely an academic exercise; it is
fundamental to predicting a substance's behavior as a solvent, an excipient, or its potential
interaction with biological membranes. This guide provides a comprehensive overview of the
thermodynamic landscape of 3-Methylnonan-3-ol, offering both established data for
analogous compounds and a practical framework for its experimental determination and
computational prediction.

Physicochemical and Core Thermodynamic
Properties: A Comparative Analysis

Direct experimental data for 3-Methylnonan-3-ol is not extensively available in the public
domain. However, we can infer its properties through a comparative analysis with structurally
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similar compounds and computational estimations. The tertiary nature of the alcohol, the length
of the alkyl chain, and the position of the methyl group are all critical determinants of its
thermodynamic behavior.

Table 1: Estimated and Comparative Physicochemical and Thermodynamic Properties of 3-
Methylnonan-3-ol and Related Compounds

3-Methylnonan-3-ol

. 3-Methylnonane Nonan-3-ol (for
Property (Estimated/Comput . .
d) (for comparison) comparison)

e
Molecular Formula C10H220 C1oH22 CoH200
Molecular Weight (

158.28[1][2] 142.28[3] 144.25
g/mol)
Boiling Point (°C) ~190-210 (estimated) 165.9[3] 195
Melting Point (°C) Data not available -84.6[3] -45
Enthalpy of
Vaporization (AvapH) 45-55 (estimated) 42.4 at 25°C[3] 57.3
(kJ/mol)
Heat of Fusion ) )

Data not available 18.7[3] Data not available
(AfusH) (kJ/mol)
XLogP3 3.6[1] 5.0 3.1

Note: Some values are estimated based on trends observed in homologous series and
isomers. Experimental determination is required for definitive values.

The presence of the hydroxyl group in 3-Methylnonan-3-ol is expected to lead to a
significantly higher boiling point and enthalpy of vaporization compared to its alkane analogue,
3-methylnonane, due to hydrogen bonding.[4][5] However, the tertiary nature of the alcohol
may slightly lower its boiling point compared to its primary or secondary isomers because of
steric hindrance, which can interfere with efficient packing and hydrogen bonding in the liquid
state. The XLogP3 value suggests a moderate lipophilicity, which is a critical parameter in drug
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design and development for predicting a molecule's distribution between aqueous and lipid
phases.

Experimental Determination of Thermodynamic
Properties

To obtain definitive thermodynamic data for 3-Methylnonan-3-ol, rigorous experimental work is
essential. The following protocols outline standard methodologies for determining key
thermodynamic parameters.

Calorimetry: Measuring Heat Capacity and Enthalpies of
Transition

a. Differential Scanning Calorimetry (DSC) for Heat Capacity and Enthalpy of Fusion:

» Principle: DSC measures the difference in heat flow between a sample and a reference as a
function of temperature. This allows for the determination of heat capacity and the enthalpy
of phase transitions.

o Step-by-Step Protocol:

o Sample Preparation: Accurately weigh 5-10 mg of high-purity 3-Methylnonan-3-ol into an
aluminum DSC pan.

o Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.
o Thermal Program:
» Equilibrate the cell at a low temperature (e.g., -100 °C).

= Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature above the
expected melting point.

» Hold isothermally for a few minutes.

» Cool the sample back to the starting temperature at the same rate.
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o Data Analysis: The heat capacity is determined from the heat flow signal. The enthalpy of
fusion (AfusH) is calculated by integrating the area of the melting peak.

b. Bomb Calorimetry for Enthalpy of Combustion:

e Principle: The substance is completely combusted in a constant-volume container (bomb)
with excess oxygen. The heat released is absorbed by a surrounding water bath, and the
temperature change is measured.

o Step-by-Step Protocol:

o Sample Preparation: A precisely weighed sample of 3-Methylnonan-3-ol is placed in a
crucible inside the bomb.

o Assembly: The bomb is sealed and pressurized with pure oxygen.

o Immersion: The bomb is placed in a known volume of water in an insulated container
(calorimeter).

o Ignition and Measurement: The sample is ignited electrically, and the temperature of the
water is recorded until it reaches a maximum and starts to cool.

o Calculation: The enthalpy of combustion is calculated from the temperature rise, the heat
capacity of the calorimeter system, and the amount of sample burned.[6]

Bomb Calorimetry
Sample Preparation »| Bomb Assembly e f - Calculation
(Weighed sample in crucible) >| (Pressurize with O2) Immersion in Water Bath Ignition & Temp. Measurement (AcombH)
Differential Scanning Calorimetry (DSC)
Sample Preparation - Instrument Setup - Thermal Program | Data Analysis
(5-10 mg in pan) ”| (Sample & Reference) | (Heating/Cooling Cycle) " (Cp, AfusH)

Click to download full resolution via product page
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Caption: Experimental workflows for determining thermal properties.

Vapor Pressure Measurement

e Principle: The vapor pressure of a liquid is the pressure exerted by its vapor in
thermodynamic equilibrium with its condensed phases at a given temperature. The Clausius-
Clapeyron relation can be used to determine the enthalpy of vaporization from the
temperature dependence of the vapor pressure.

o Step-by-Step Protocol (Static Method):

o Sample Degassing: A sample of 3-Methylnonan-3-ol is placed in a flask connected to a
vacuum line and a pressure transducer. The sample is frozen, and non-condensable
gases are pumped away. The sample is then thawed. This freeze-pump-thaw cycle is
repeated several times.

o Temperature Control: The degassed sample is placed in a thermostat-controlled bath to
maintain a constant temperature.

o Equilibrium and Measurement: The system is allowed to reach equilibrium, and the vapor
pressure is measured using the pressure transducer.

o Data Collection: Measurements are repeated at various temperatures to obtain a vapor
pressure curve.

Computational Prediction of Thermodynamic
Properties

In the absence of experimental data, computational chemistry provides a powerful toolkit for
estimating thermodynamic properties.

Quantum Chemical Calculations (e.g., Density
Functional Theory - DFT)

e Principle: DFT methods can be used to calculate the electronic structure of a molecule, from
which properties like the standard enthalpy of formation can be derived.
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o Workflow:

o Molecular Geometry Optimization: The 3D structure of 3-Methylnonan-3-ol is optimized to
find its lowest energy conformation.

o Frequency Calculation: Vibrational frequencies are calculated to confirm the optimized
structure is a true minimum and to compute thermal corrections to the enthalpy and Gibbs
free energy.

o Energy Calculation: A high-level single-point energy calculation is performed on the
optimized geometry.

o Enthalpy of Formation Calculation: The standard enthalpy of formation is calculated using
atomization or isodesmic reaction schemes.

Group Contribution Methods

e Principle: These methods estimate thermodynamic properties by summing the contributions
of individual functional groups in the molecule. They are less accurate than quantum
chemical methods but are much faster.

o Application: The molecule is dissected into its constituent groups (e.g., -CHs, -CHz-, C-
(C)3(0), -OH). Pre-determined values for the contribution of each group to a specific property
(e.g., heat capacity, enthalpy of formation) are summed up.
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Caption: Computational workflow for predicting thermodynamic properties.

Influence on Material Interactions and Applications

in Drug Development

The thermodynamic properties of 3-Methylnonan-3-ol are directly relevant to its application in

the pharmaceutical industry.

» Solvent Properties: The balance between the polar hydroxyl group and the nonpolar alkyl
chain governs its miscibility with a wide range of active pharmaceutical ingredients (APISs).
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The Gibbs free energy of mixing, which is a function of enthalpy and entropy, determines the
solubility of an API in this solvent.

« Interactions with Lipid Bilayers: Long-chain alcohols are known to interact with and modify
the properties of lipid membranes.[7] The partitioning of 3-Methylnonan-3-ol into a lipid
bilayer is an entropically driven process that can alter the membrane's phase transition
temperature and fluidity. This is of particular importance in the design of drug delivery
systems, where excipients can influence the stability and release profile of a formulation. At
low concentrations, it may decrease the main phase-transition temperature of lipid vesicle
membranes, while at high concentrations, it could increase it.[7]

Conclusion

While comprehensive experimental data for the thermodynamic properties of 3-Methylnonan-
3-ol are yet to be fully established, this guide provides a robust framework for their estimation,
experimental determination, and computational prediction. Its unique structure as a tertiary
long-chain alcohol suggests a nuanced thermodynamic profile that is of significant interest to
researchers and scientists, particularly in the field of drug development. The methodologies
outlined herein serve as a practical guide for obtaining the precise data needed to harness the
full potential of this versatile molecule in advanced applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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